![molecular formula C19H13Cl2F3N2O3 B2608097 [5-(4-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 4-chlorobenzoate CAS No. 955964-18-8](/img/structure/B2608097.png)
[5-(4-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 4-chlorobenzoate
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Overview
Description
“[5-(4-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 4-chlorobenzoate” is a chemical compound with the molecular formula C12H10ClF3N2O2 . It’s used in proteomics research .
Molecular Structure Analysis
The molecular weight of this compound is 306.67 . For a detailed molecular structure analysis, you may need to refer to a specialized chemical database or software.Physical and Chemical Properties Analysis
The melting point of a similar compound, “[5-(4-Chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol”, is 83-85°C .Scientific Research Applications
Organic Synthesis and Chemical Properties
- Synthesis of Heterocyclic Compounds : Research on similar pyrazole derivatives has led to the development of new synthetic methods and the exploration of their chemical properties. For example, a study described the synthesis of pyrazole derivatives with potential antimicrobial and anticancer properties, highlighting the versatility of pyrazole frameworks in medicinal chemistry (Hafez, El-Gazzar, & Al-Hussain, 2016).
- Molecular Docking and Antimicrobial Activity : Another research focused on synthesizing and characterizing pyrazole-based compounds, evaluating their antimicrobial activity and performing molecular docking studies to understand their potential mode of action (Bhat et al., 2016).
Material Science Applications
- Corrosion Inhibition : Pyrazole derivatives have been studied for their corrosion inhibition properties, demonstrating their potential in protecting metals against corrosion in various environments. This indicates the potential application of similar compounds in coatings and protective layers for materials (Yadav et al., 2015).
Potential Pharmacological Applications
- Antimicrobial and Antioxidant Activities : The antimicrobial and antioxidant activities of pyrazole derivatives have been explored, suggesting the potential for similar compounds to be used in developing new therapeutic agents (Govindaraju et al., 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[5-(4-chlorophenoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl 4-chlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Cl2F3N2O3/c1-26-17(29-14-8-6-13(21)7-9-14)15(16(25-26)19(22,23)24)10-28-18(27)11-2-4-12(20)5-3-11/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQISITOLJNJMPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)COC(=O)C2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Cl2F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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